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Compound of Interest

Compound Name: 2-lodo-5-methoxyphenol

Cat. No.: B1600464

As a Senior Application Scientist, it is understood that meticulous handling of chemical
reagents extends beyond the benchtop; it encompasses the entire lifecycle of a compound
within the laboratory, culminating in its safe and compliant disposal. This guide provides a
comprehensive, technically grounded framework for the proper disposal of 2-lodo-5-
methoxyphenol (CAS No. 41046-70-2), ensuring the safety of personnel and adherence to
environmental regulations. The procedures outlined herein are designed to be self-validating,
integrating the "why" behind each step to foster a culture of safety and responsibility.

Hazard Profile & Immediate Safety Precautions

2-lodo-5-methoxyphenol is a halogenated phenolic compound that presents multiple hazards.
Understanding its risk profile is the first step in ensuring safe handling and disposal. All
personnel handling this compound must be familiar with its Safety Data Sheet (SDS) and the
following precautions.

GHS Hazard Summary

The Globally Harmonized System (GHS) classification for 2-lodo-5-methoxyphenol mandates
specific handling protocols due to its potential health and environmental effects.
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Hazard Class Category Hazard Statement Source

H301/H302: Toxic or

Acute Toxicity, Oral 3/4 )
Harmful if swallowed
Skin 5 H315: Causes skin
Corrosion/Irritation irritation
) H318/H319: Causes
Serious Eye ]
o 1/2 serious eye damage
Damage/Irritation S
or irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single 3 . S
respiratory irritation
Exposure)

Hazardous to the ]
H401/H402: Toxic or

Aquatic Environment 2/3 o
Harmful to aquatic life

(Acute)

Hazardous to the H411: Toxic to aquatic
Aquatic Environment 2 life with long lasting
(Chronic) effects

Mandatory Personal Protective Equipment (PPE) &
Handling

The causality for PPE selection is directly linked to the compound's hazard profile. Adherence
to these standards is non-negotiable.

o Eye Protection: Due to the risk of serious eye damage, ANSI Z87.1-compliant safety glasses
with side shields are the minimum requirement. When handling larger quantities or if there is
a risk of dust generation, a face shield should be worn in addition to safety glasses.

o Hand Protection: Wear chemically resistant nitrile gloves. 2-lodo-5-methoxyphenol is a skin
irritant, and prolonged contact must be avoided. Always inspect gloves for tears or punctures
before use and change them immediately if contamination is suspected.
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e Body Protection: A standard laboratory coat must be worn and kept fully fastened to protect
against skin contact.

o Respiratory Protection: All handling of solid 2-lodo-5-methoxyphenol must be conducted in
a certified chemical fume hood to prevent inhalation of dust, which can cause respiratory
irritation.

o General Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled. Wash
hands thoroughly with soap and water after handling and before leaving the laboratory.

Waste Characterization and Segregation

Proper disposal begins with correct waste characterization. As an iodinated organic compound,
2-lodo-5-methoxyphenol is classified as a halogenated organic waste. It must never be
disposed of in regular trash or down the drain.

Under the Resource Conservation and Recovery Act (RCRA), hazardous wastes are assigned
specific codes. While 2-lodo-5-methoxyphenol is not explicitly listed by name, wastes from
tri-, tetra-, or pentachlorophenols carry codes like FO27. By principle, this compound should be
treated with the same level of caution. Your institution's Environmental Health & Safety (EHS)
department will provide the specific waste codes applicable under local and federal regulations.

The following diagram outlines the critical decision-making process for waste segregation.
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¢ To cite this document: BenchChem. [Operational Guide for the Safe Disposal of 2-lodo-5-
methoxyphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600464#2-iodo-5-methoxyphenol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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